Cas no 1022-86-2 (1H-indol-2-ylphenyl-Methanone)

• Product Name: 1H-indol-2-ylphenyl-Methanone
• CAS No: 1022-86-2
• MF: C₁₅H₁₁NO
• MW: 221.253943681717
• CID: 1096650
• PubChem ID: 613483
• Update Time: 2025-04-20

1H-indol-2-ylphenyl-Methanone Chemical and Physical Properties

Names and Identifiers

• 1H-indol-2-ylphenyl-Methanone
• 1H-Indol-2-yl(phenyl)methanone
• 2-Benzoyl-1H-indole
• (1H-2-indolyl)phenylmethanone
• (1H-indol-2-yl)(phenyl)methanone
• 1H-2-indolyl-phenyl-methanone
• 2-Benzoylindole
• AC1LD7KZ
• indol-2-yl phenyl ketone
• indol-2-yl(phenyl)ketone
• Indole, 2-benzoyl-
• Oprea1_707783
• ST039856
• SureCN2729915
• 1H-Indol-2-ylphenyl ketone
• CCG-23803
• AKOS001695103
• benzoylindole
• SR-01000104059-1
• DTXSID60346592
• Oprea1_745732
• 1H-indol-2-yl-phenylmethanone
• SCHEMBL2729915
• SR-01000104059
• EU-0082639
• benzoyl indole
• Q63399313
• 1022-86-2
• STK237038
• 1H-Indol-2-yl(phenyl)methanone #

• Inchi： 1S/C15H11NO/c17-15(11-6-2-1-3-7-11)14-10-12-8-4-5-9-13(12)16-14/h1-10,16H
• InChI Key： RLGAYEJPGHIHIB-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1=CC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 220.0763
• Monoisotopic Mass: 221.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 32.9Ų

Experimental Properties

• PSA: 32.86